
Application Notes: Orphanin FQ(1-11)
Administration in Mice

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Orphanin FQ(1-11)

Cat. No.: B171971 Get Quote

Introduction

Orphanin FQ(1-11) is a biologically active fragment of the 17-amino acid neuropeptide

Nociceptin/Orphanin FQ (N/OFQ).[1][2] It functions as a potent and selective agonist for the

Nociceptin Opioid Peptide (NOP) receptor, also known as the Opioid Receptor-Like 1 (ORL-1).

[1][2] Unlike classical opioid peptides, Orphanin FQ(1-11) and its parent molecule show little to

no affinity for mu (μ), delta (δ), or kappa (κ) opioid receptors.[1] The N/OFQ-NOP system is

widely distributed in the central nervous system, particularly in brain regions associated with

motivation, emotion, pain, and memory, such as the hippocampus, amygdala, and

hypothalamus.

Due to its distinct pharmacological profile, Orphanin FQ(1-11) is a valuable tool for

researchers investigating the physiological roles of the NOP receptor. In murine models, its

administration has been shown to modulate anxiety, stress responses, pain perception, and the

effects of drugs of abuse. These application notes provide an overview of its effects, relevant

quantitative data, and detailed protocols for its use in laboratory settings.

Quantitative Data Summary
The following tables summarize the key quantitative parameters related to Orphanin FQ(1-
11)'s receptor binding and its observed behavioral effects in mice.

Table 1: Receptor Binding Affinity of Orphanin FQ(1-11)
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Receptor Ligand Binding Affinity (Ki) Notes

NOP (ORL-1/OP4) Orphanin FQ(1-11) 55 nM
Potent agonist
activity.

Mu (μ) Opioid Orphanin FQ(1-11) >1000 nM No significant affinity.

Delta (δ) Opioid Orphanin FQ(1-11) >1000 nM No significant affinity.

| Kappa (κ) Opioid | Orphanin FQ(1-11) | >1000 nM | No significant affinity. |

Table 2: Summary of Behavioral Effects of Orphanin FQ(1-11) in Mice
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Effect Studied Mouse Strain Dose (i.c.v.)
Behavioral
Test

Key Findings

Anxiety BALB/c 0.3 and 1 nmol Light-Dark Box

Significantly
increased
exploration in
the aversive lit
section,
characteristic
of anxiolytic
agents.

Anxiety BALB/c 0.1 and 0.3 nmol
Urocortin-

Induced Stress

Reversed

urocortin-induced

decreases in

exploratory

activity.

Analgesia CD-1 Not specified Not specified

Described as

having analgesic

properties.

Locomotor

Activity
Not specified 0.01 nmol

Elevated Plus

Maze

Attenuated open

arm avoidance

without affecting

overall locomotor

activity.

| Locomotor Activity | Not specified | 0.1–0.3 nmol | Elevated Plus Maze | Decreased open arm

avoidance but also increased total arm transitions, suggesting a more complex effect at higher

doses. |

Signaling Pathway and Mechanism of Action
Orphanin FQ(1-11) exerts its effects by binding to and activating the NOP receptor, a G

protein-coupled receptor (GPCR). The NOP receptor primarily couples to inhibitory G proteins

(Gαi/o). This activation initiates a signaling cascade that leads to the modulation of neuronal

excitability.
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Key Signaling Events:

G Protein Activation: Ligand binding causes a conformational change in the NOP receptor,

leading to the activation of Gαi/o proteins.

Adenylyl Cyclase Inhibition: The activated Gαi subunit inhibits the enzyme adenylyl cyclase,

resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

Ion Channel Modulation:

Potassium Channels: The Gβγ subunits activate G protein-coupled inwardly rectifying

potassium (GIRK) channels, leading to potassium efflux and hyperpolarization of the

neuronal membrane.

Calcium Channels: The signaling cascade also inhibits voltage-gated calcium channels

(VGCCs), reducing calcium influx.

The combined effect of membrane hyperpolarization and reduced calcium influx is a decrease

in neuronal excitability and neurotransmitter release.
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General Workflow for Behavioral Study

Phase 1: Preparation

Phase 2: Experimentation

Phase 3: Analysis

Animal Acclimatization
(1-2 weeks)

i.c.v. Cannula
Implantation Surgery

Post-Operative
Recovery (1 week)

Habituation to
Testing Room & Apparatus

Animals are ready for testing

Drug / Vehicle
Administration (i.c.v.)

Behavioral Testing
(e.g., Light-Dark Box)

Video Scoring &
Data Extraction

Collect raw data

Statistical Analysis
(e.g., ANOVA, t-test)

Interpretation &
Conclusion

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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